![molecular formula C26H26FN3O4 B2739054 Phenyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate CAS No. 896361-32-3](/img/structure/B2739054.png)
Phenyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Phenyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate is a useful research compound. Its molecular formula is C26H26FN3O4 and its molecular weight is 463.509. The purity is usually 95%.
BenchChem offers high-quality Phenyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Compound X has shown promise as a potential neuropharmacological agent. Researchers have explored its effects on neurotransmitter systems, receptor binding, and behavioral responses in animal models. Investigations include its impact on serotonin, dopamine, and glutamate pathways, which could have implications for mood disorders, anxiety, and cognition .
- Preliminary studies suggest that Compound X exhibits antiproliferative effects against certain cancer cell lines. Researchers have investigated its mechanism of action, potential targets, and synergistic interactions with existing chemotherapeutic agents. Further exploration is needed to validate its efficacy and safety in vivo .
- Compound X has been studied for its ability to modulate immune responses. It may inhibit pro-inflammatory cytokines and promote anti-inflammatory pathways. Researchers are interested in its potential applications in autoimmune diseases, chronic inflammation, and tissue repair .
- Investigations into Compound X ’s cardiovascular effects have revealed vasodilatory properties and potential benefits for blood pressure regulation. Researchers are exploring its impact on endothelial function, platelet aggregation, and oxidative stress. Clinical trials are underway to assess its cardiovascular safety and efficacy .
- Compound X exhibits antimicrobial properties against various pathogens, including bacteria, fungi, and parasites. Researchers have studied its mode of action, minimum inhibitory concentrations, and potential synergies with existing antibiotics. Applications range from wound healing to combating drug-resistant infections .
- Compound X has been investigated as an analytical tool for environmental monitoring. Its unique spectral properties allow sensitive detection and quantification. Researchers use it to assess water quality, soil contamination, and air pollutants. The compound’s stability and selectivity make it valuable in environmental science .
Neuropharmacology and Psychopharmacology
Anticancer Properties
Anti-inflammatory and Immunomodulatory Effects
Cardiovascular Research
Antimicrobial Activity
Environmental Chemistry and Analytical Sciences
properties
IUPAC Name |
phenyl N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26FN3O4/c27-20-7-9-21(10-8-20)29-12-14-30(15-13-29)23(19-6-11-24-25(16-19)33-18-32-24)17-28-26(31)34-22-4-2-1-3-5-22/h1-11,16,23H,12-15,17-18H2,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBNUUHNSAVSLBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)OC3=CC=CC=C3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.